Cas no 62249-81-4 (Oxirane, ethenyl-, (2R)-)

• Product Name: Oxirane, ethenyl-, (2R)-
• CAS No: 62249-81-4
• MF: C₄H₆O
• MW: 70.0898413658142
• CID: 452468
• PubChem ID: 329748538
• Update Time: 2025-07-16

Oxirane, ethenyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, ethenyl-, (2R)-
• (R)-2-Vinyloxirane
• (R)-3,4-Epoxy-1-butene
• 08011_FLUKA
• AC1OE5S1
• CTK2C3926
• GXBYFVGCMPJVJX-SCSAIBSYSA-N
• (2R)-2-ethenyloxirane
• 3,4-Epoxy-but-1-ene
• 62249-81-4
• (R)-2-Vinyloxirane, >=95.0% (sum of enantiomers, GC)
• AKOS015904294
• DTXSID30426456
• EN300-784639
• MFCD04040037
• (R)-2-VINYL-OXIRANE
• G41234

• MDL： MFCD04040037
• Inchi： 1S/C4H6O/c1-2-4-3-5-4/h2,4H,1,3H2/t4-/m1/s1
• InChI Key： GXBYFVGCMPJVJX-SCSAIBSYSA-N
• SMILES： O1C[C@H]1C=C

Computed Properties

• Exact Mass: 70.04188
• Monoisotopic Mass: 70.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 49.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 0.870 g/mL at 20 °C(lit.)
• Boiling Point: 66 °C(lit.)
• Flash Point: Fahrenheit: -58 ° f
  Celsius: -50 ° c
  
• Refractive Index: n20/D 1.417
• PSA: 12.53
• Solubility: Not available
• Optical Activity: [α]20/D −21.0±1°, c = 1% in pentane(lit.)
  [α]20/D −21.0±1°, c = 1% in pentane

Oxirane, ethenyl-, (2R)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 16
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on Oxirane, ethenyl-, (2R)-

Oxirane, ethenyl-, (2R)- (CAS No. 62249-81-4): An Overview of Its Properties, Applications, and Recent Research

Oxirane, ethenyl-, (2R)- (CAS No. 62249-81-4) is a chiral epoxide compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, also known as (R)-Epoxypropene, is characterized by its unique stereochemistry and reactivity, making it a valuable building block in the synthesis of complex molecules and biologically active compounds.

The (R)-configuration of this epoxide is particularly important as it imparts specific chemical and biological properties that are distinct from its enantiomer. The chirality of Oxirane, ethenyl-, (2R)- plays a crucial role in its applications, especially in the development of enantioselective catalysts and chiral auxiliaries.

Recent research has highlighted the versatility of Oxirane, ethenyl-, (2R)- in various synthetic transformations. For instance, a study published in the *Journal of Organic Chemistry* demonstrated the use of this compound as a key intermediate in the synthesis of chiral amines, which are essential components in many pharmaceuticals. The researchers utilized the (R)-configuration to achieve high enantioselectivity in the final products, showcasing the compound's potential in drug discovery and development.

In addition to its synthetic utility, Oxirane, ethenyl-, (2R)- has been explored for its biological activities. A study in *Bioorganic & Medicinal Chemistry* investigated the anti-inflammatory properties of derivatives synthesized from this epoxide. The results indicated that certain derivatives exhibited significant inhibition of pro-inflammatory cytokines, suggesting potential therapeutic applications in inflammatory diseases.

The physical and chemical properties of Oxirane, ethenyl-, (2R)- are also noteworthy. It is a colorless liquid with a boiling point of approximately 57°C at 760 mmHg and a density of 0.89 g/cm³ at 20°C. The compound is highly reactive due to its strained three-membered ring structure, which makes it prone to nucleophilic attack and ring-opening reactions. This reactivity is harnessed in various synthetic protocols to form new carbon-carbon and carbon-heteroatom bonds.

From an environmental perspective, the synthesis and use of Oxirane, ethenyl-, (2R)- have been optimized to minimize ecological impact. Green chemistry principles have been applied to develop more sustainable methods for its production, such as using catalytic processes that reduce waste and energy consumption. These advancements not only enhance the efficiency of chemical processes but also align with global sustainability goals.

In conclusion, Oxirane, ethenyl-, (2R)- (CAS No. 62249-81-4) is a versatile and valuable compound with applications spanning organic synthesis, pharmaceutical research, and green chemistry. Its unique stereochemistry and reactivity make it an essential tool for scientists working on complex molecular structures and biologically active compounds. As research continues to uncover new possibilities for this epoxide, its importance in various scientific fields is likely to grow.